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CAS No.: 75979-26-9
Cat. No.: B12788632
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Topic: Quantification of (S)-Menthiafolic Acid using HPLC-MS
Audience: Researchers, scientists, and drug development professionals.

Note on Analyte: Comprehensive searches of scientific literature and chemical databases did
not yield results for a compound named "(S)-Menthiafolic acid." It is possible this is a novel or
proprietary compound, or a misspelling. This application note therefore details a robust and
widely applicable HPLC-MS/MS method for the quantification of (6S)-5-methyltetrahydrofolate
(L-5-MTHF, Levomefolic acid), the primary active form of folate in the human body.[1][2] The
principles and protocols described herein provide a strong foundation for developing a method
for a novel folate derivative like "(S)-Menthiafolic acid," though specific parameters,
particularly mass spectrometry settings, would require optimization.

Introduction

Folate (Vitamin B9) and its derivatives are essential water-soluble vitamins critical for a variety
of biological processes, including DNA synthesis, repair, methylation, and as cofactors in one-
carbon metabolism.[1][3] The synthetic form, folic acid, must be reduced and methylated in the
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body to its active form, L-5-methyltetrahydrofolate (L-5-MTHF).[2] Direct measurement of L-5-
MTHF is often more indicative of bioactive folate status.

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-
MS/MS) is the gold standard for the selective and sensitive quantification of folates in complex
biological matrices like plasma and serum.[4][5][6] This method offers high specificity by
separating the analyte from matrix components chromatographically and differentiating it based
on its unique mass-to-charge ratio (m/z) and fragmentation pattern.

This document provides a detailed protocol for the extraction and quantification of L-5-MTHF
from human plasma or serum using HPLC-MS/MS.

Experimental Protocols
Materials and Reagents

e Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade),
Acetic Acid (LC-MS grade).

o Reagents: Ammonium acetate, Ascorbic acid, 2-Mercaptoethanol, L-cysteine.

o Standards: L-5-methyltetrahydrofolate (analytical standard), and a stable isotope-labeled
internal standard (SIL-IS) such as [3Cs]-5-MTHF or [2H4]-5-MTHF for accurate quantification.

[4][7]
o Water: Deionized water, >18 MQ-cm.

 Biological Matrix: Human plasma or serum, collected in tubes containing an appropriate
anticoagulant (e.g., EDTA).

Standard and Sample Preparation

Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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